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Cat. No.: B15580011 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with Interleukin-17 (IL-17). This resource provides troubleshooting

guides and frequently asked questions (FAQs) to help you improve the signal-to-noise ratio in

your IL-17 experiments.

Frequently Asked Questions (FAQs)
Q1: What is the IL-17 signaling pathway?

A1: Interleukin-17 (IL-17) is a pro-inflammatory cytokine that plays a crucial role in host defense

against pathogens and is implicated in various autoimmune diseases.[1][2][3][4] The IL-17

family consists of six members (IL-17A-F), with IL-17A being the most studied.[4][5] The

signaling cascade is initiated when IL-17 binds to its heterodimeric receptor complex,

consisting of IL-17RA and IL-17RC.[1][3][5] This binding recruits the adaptor protein Act1,

which is essential for downstream signaling.[1][2][5] Act1, in turn, associates with TRAF6 (TNF

receptor-associated factor 6), leading to the activation of downstream pathways, including NF-

κB and MAPK, ultimately resulting in the transcription of pro-inflammatory genes like

chemokines and cytokines.[1][2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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